5-Acetyl-2-amino-4-methylpyrimidine
Overview
Description
5-Acetyl-2-amino-4-methylpyrimidine is a chemical compound with the formula C7H9N3O . It is a pyrimidine derivative and is used in various chemical reactions .
Synthesis Analysis
The synthesis of 5-Acetyl-2-amino-4-methylpyrimidine has been reported in the literature . The compound can be prepared from acyclic starting materials, benzylidene acetones, and ammonium thiocyanates, via several steps, including ring closure, aromatization, S-methylation, oxidation to methylsulfonyl compounds, and formation of guanidines with suitable amines .
Molecular Structure Analysis
The molecular structure of 5-Acetyl-2-amino-4-methylpyrimidine consists of a pyrimidine ring with an acetyl group at the 5-position and an amino group at the 2-position . The 4-position of the ring is substituted with a methyl group .
Chemical Reactions Analysis
5-Acetyl-2-amino-4-methylpyrimidine can participate in various chemical reactions. For instance, it can undergo reductive amination of the acetyl group, followed by cyclization with DMF–DMA or HC(OEt)3, resulting in the formation of 6-alkyl-3,4-dihydropyrimido[4,5-d]pyrimidines .
Physical And Chemical Properties Analysis
5-Acetyl-2-amino-4-methylpyrimidine has a molecular weight of 151.16 and a melting point of 226-227°C . It is recommended to be stored at ambient temperatures .
Scientific Research Applications
Application in Antibacterial Agents
- Synthesis of Thiazolo[4,5-d]pyrimidines: Thiazolo[4,5-d]pyrimidines, synthesized using derivatives of 5-Acetyl-2-amino-4-methylpyrimidine, demonstrated antibacterial properties in evaluations. This research shows the compound's potential in the development of new antibacterial agents (Rahimizadeh et al., 2011).
Role in Antitumor Research
- Synthesis of Oxazolo[4,5-d]pyrimidine Derivatives: The study of oxazolo[4,5-d]pyrimidine nucleoside derivatives, developed from 2,4-Diamino-6-methylpyrimidine (a related compound), was conducted for their potential antitumor activity. However, the compounds synthesized were found to be inactive, indicating the complexity of finding effective antitumor agents (Ito et al., 1975).
Development of Chemotherapeutic Agents
- Synthesis of Dasatinib: In the process of synthesizing Dasatinib, an antitumor agent, derivatives of 5-Acetyl-2-amino-4-methylpyrimidine were used. This highlights the compound's utility in the development of chemotherapeutic drugs (Zang Jia-liang et al., 2009).
Exploration in Pharmaceutical Chemistry
- Formation of 4-Amino-5-aminomethyl-2-methylpyrimidine: Research into the formation and properties of 4-Amino-5-aminomethyl-2-methylpyrimidine, derived from compounds similar to 5-Acetyl-2-amino-4-methylpyrimidine, contributes to the broader field of pharmaceutical chemistry, offering insights into new synthetic routes (Morimoto et al., 1973).
Potential in Antiviral Research
- Synthesis of Carbocyclic Analogs of 7-Deazaguanosine: The creation of carbocyclic analogs of 7-deazaguanosine, using derivatives of 5-Acetyl-2-amino-4-methylpyrimidine, demonstrates its potential in antiviral research. These compounds showed inhibitory activities against HSV1 and HSV2 in cell culture, indicating possible applications in antiviral therapies (Legraverend et al., 1985).
Safety And Hazards
Future Directions
Future research on 5-Acetyl-2-amino-4-methylpyrimidine could focus on its potential applications in medicinal chemistry, given its structural similarity to biologically active compounds . Additionally, further studies could explore its potential as a precursor in the synthesis of various fused pyrimidines .
properties
IUPAC Name |
1-(2-amino-4-methylpyrimidin-5-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3O/c1-4-6(5(2)11)3-9-7(8)10-4/h3H,1-2H3,(H2,8,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LWZQQJIAMSDELT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NC=C1C(=O)C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10332703 |
Source
|
| Record name | 5-Acetyl-2-amino-4-methylpyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10332703 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Acetyl-2-amino-4-methylpyrimidine | |
CAS RN |
66373-25-9 |
Source
|
| Record name | 5-Acetyl-2-amino-4-methylpyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10332703 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-Acetyl-2-amino-4-methylpyrimidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
